Cas no 6164-81-4 (Pyridazine;2,4,6-trinitrophenol)

• Product Name: Pyridazine;2,4,6-trinitrophenol
• CAS No: 6164-81-4
• MF: C₁₀H₇N₅O₇
• MW: 309.191881418228
• CID: 1628356
• PubChem ID: 252111
• Update Time: 2025-04-21

Pyridazine;2,4,6-trinitrophenol Chemical and Physical Properties

Names and Identifiers

• Pyridazine;2,4,6-trinitrophenol
• Pyridazine, monopicrate
• AC1L5LAH
• AC1Q1YGB
• CTK5B3519
• NSC73311
• AR-1L2640
• NSC-73311
• AG-J-10945
• Pyridazine, monopicrate; AC1L5LAH; AC1Q1YGB; CTK5B3519; NSC73311; AR-1L2640; NSC-73311; AG-J-10945;
• Pyridazine,4,6-trinitrophenol (1:1)
• DTXSID50291128
• 6164-81-4
• NSC 73311

• Inchi： 1S/C6H3N3O7.C4H4N2/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;1-2-4-6-5-3-1/h1-2,10H;1-4H
• InChI Key： FPQUURQZILZEIT-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].N1C=CC=CN=1

Computed Properties

• Exact Mass: 309.03461
• Monoisotopic Mass: 309.03454758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 184Ų

Experimental Properties

• PSA: 175.43